1-(3-Methoxy-4-nitrophenyl)-3-methylpiperazine hydrochloride
Overview
Description
- Chemical Structure : The compound consists of a piperazine ring with a 3-methoxy-4-nitrophenyl group attached to it .
Molecular Structure Analysis
The molecular structure of 1-(3-Methoxy-4-nitrophenyl)-3-methylpiperazine hydrochloride is crucial for understanding its properties and interactions. The compound’s structure consists of a piperazine ring (a six-membered heterocycle containing two nitrogen atoms) with a 3-methoxy-4-nitrophenyl group attached to one of the nitrogen atoms. The hydrochloride salt forms due to protonation of the piperazine nitrogen by hydrochloric acid .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Characterization
- Synthesis Protocols : It has been used in the synthesis of new psychoactive substances like nitracaine and methoxypiperamide (Power et al., 2014).
- Characterization Methods : These compounds, including variants of 1-(3-Methoxy-4-nitrophenyl)-3-methylpiperazine, are characterized using methods like NMR, GC-EIMS, LC-ESI-MS, and HR-ESI-MS (Power et al., 2014).
Chemical Reactivity and Mechanisms
- Reactivity Studies : Kinetic studies involving 3-methoxyphenyl and other related compounds with alicyclic amines provide insights into their reaction mechanisms (Castro et al., 2001).
- Mechanism of Action : Understanding the reaction steps and intermediates formed during these processes is crucial for applications in synthesis and chemical modifications (Castro et al., 2001).
Applications in Material Science
- Non-linear Optical Crystals : The compound has been used in the engineering of non-linear optical crystals, demonstrating significant potential in materials science (Muthuraman et al., 1999).
Biological and Pharmacological Studies
- Biochemical Assessments : Computational assessments of biochemical properties and vibrational assignments of related arylpiperazine-based drugs have been conducted, exploring their interactions with human receptors (Onawole et al., 2017).
- Pharmacological Effects : The potential antidepressant and anxiolytic effects of phenylpiperazine derivatives have been evaluated in animal models, demonstrating the compound's relevance in medicinal chemistry (Pytka et al., 2015).
properties
IUPAC Name |
1-(3-methoxy-4-nitrophenyl)-3-methylpiperazine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O3.ClH/c1-9-8-14(6-5-13-9)10-3-4-11(15(16)17)12(7-10)18-2;/h3-4,7,9,13H,5-6,8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLAHBXXDYNHCFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)C2=CC(=C(C=C2)[N+](=O)[O-])OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 3-(benzo[d]isothiazol-3-ylamino)piperidine-1-carboxylate](/img/structure/B3102498.png)
